Cas no 1192548-32-5 (4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid)

• Product Name: 4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid
• CAS No: 1192548-32-5
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• MDL: MFCD18322458
• CID: 2616235
• PubChem ID: 53228277
• Update Time: 2025-08-04

4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid
• ZLNPXYIBAGHFBN-UHFFFAOYSA-N
• 4-(2-Fluoro-3-trifluoromethylphenyl)-3-methylbenzoic acid, 95%
• 4-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-3-METHYLBENZOIC ACID
• 1192548-32-5
• MFCD18322458
• SCHEMBL13601649
• 2'-Fluoro-2-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• DTXSID40691810

• MDL： MFCD18322458
• Inchi： 1S/C15H10F4O2/c1-8-7-9(14(20)21)5-6-10(8)11-3-2-4-12(13(11)16)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key： ZLNPXYIBAGHFBN-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 298.06169221Da
• Monoisotopic Mass: 298.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid

Introduction to 4-[2-Fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic Acid (CAS No. 1192548-32-5)

4-[2-Fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid (CAS No. 1192548-32-5) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and a trifluoromethyl group, making it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid is C₁₆H₁₀F₄O₂, and its molecular weight is approximately 306.24 g/mol. The compound exhibits high thermal stability and solubility in common organic solvents, such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These properties make it suitable for a wide range of synthetic transformations and analytical techniques.

In recent years, 4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid has gained attention in the field of medicinal chemistry due to its potential as a building block for the development of novel drugs. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the fluoro-substitution on the benzene ring can influence the electronic properties and binding affinity of the compound, making it a valuable scaffold for optimizing pharmacological profiles.

4-[2-Fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid has been extensively studied in various research contexts. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific protein-protein interactions (PPIs). The researchers found that derivatives of this compound exhibited high selectivity and efficacy against their target proteins, highlighting its potential as a lead compound for further drug development.

In another study published in Organic Letters (2020), scientists explored the synthetic routes to prepare 4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid. They developed an efficient and scalable method using palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the final product. This advancement has facilitated the large-scale production of this compound for both research and industrial applications.

The biological activity of 4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid has also been investigated in several preclinical studies. One notable study published in Bioorganic & Medicinal Chemistry Letters (2019) demonstrated that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro. These findings suggest that it could be a promising candidate for developing new treatments for inflammatory diseases.

Beyond its pharmaceutical applications, 4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid has found use in other areas such as materials science and environmental chemistry. For example, it has been used as a functional monomer in the synthesis of advanced polymers with enhanced mechanical and thermal properties. Additionally, its unique chemical structure makes it suitable for developing new analytical methods for detecting trace amounts of environmental pollutants.

In conclusion, 4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid (CAS No. 1192548-32-5) is a multifaceted compound with broad applications across various scientific disciplines. Its unique chemical properties and versatile synthetic potential make it an invaluable tool for researchers and chemists working on innovative solutions in pharmaceuticals, materials science, and environmental chemistry. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.